Cas no 30360-06-6 (Thiocyanic acid,4,6-bis(phenylamino)-1,3,5-triazin-2-yl ester)

• Product Name: Thiocyanic acid,4,6-bis(phenylamino)-1,3,5-triazin-2-yl ester
• CAS No: 30360-06-6
• MF: C₁₆H₁₂N₆S
• MW: 320.371680259705
• CID: 310162
• PubChem ID: 35065
• Update Time: 2025-04-19

Thiocyanic acid,4,6-bis(phenylamino)-1,3,5-triazin-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4,6-bis(phenylamino)-1,3,5-triazin-2-yl ester
• (4,6-dianilino-1,3,5-triazin-2-yl) thiocyanate
• 30360-06-6
• DTXSID20275192

• Inchi： 1S/C16H12N6S/c17-11-23-16-21-14(18-12-7-3-1-4-8-12)20-15(22-16)19-13-9-5-2-6-10-13/h1-10H,(H2,18,19,20,21,22)
• InChI Key： VJDKTESUIIBCDG-UHFFFAOYSA-N
• SMILES： S(C#N)C1=NC(=NC(=N1)NC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.08466
• Monoisotopic Mass: 320.084415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 4.6

Experimental Properties

• Density: 1.4
• Boiling Point: 562.2°Cat760mmHg
• Flash Point: 293.8°C
• Refractive Index: 1.716
• PSA: 86.52